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Compound of Interest

Compound Name:
3'-Fluoro-2-iodo-4'-

methylbenzophenone

Cat. No.: B1345428 Get Quote

Benzophenones are a class of organic compounds with a diaryl ketone core structure that are

of significant interest in medicinal chemistry and materials science.[1] Their utility as

photoinitiators in UV-curable coatings is well-established.[1] The introduction of halogen

substituents, such as fluorine and iodine, can modulate the electronic and steric properties of

the molecule, potentially leading to novel pharmacological activities or material properties. 3'-
Fluoro-2-iodo-4'-methylbenzophenone is a novel compound with potential applications

stemming from its unique substitution pattern. This guide outlines a robust and logical synthetic

pathway to access this molecule.

Proposed Synthetic Strategy: A Multi-step Approach
The synthesis of 3'-Fluoro-2-iodo-4'-methylbenzophenone is proposed to be achieved

through a multi-step process culminating in a Friedel-Crafts acylation reaction. The overall

strategy is depicted in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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